Cas no 2023921-86-8 (4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2023921-86-8
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 6231905
• PubChem ID: 165470769
• Update Time: 2025-10-21

4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2023921-86-8
• EN300-1076131

• Inchi： 1S/C13H19NOS/c1-2-13(10-4-7-15-9-10)11-5-8-16-12(11)3-6-14-13/h5,8,10,14H,2-4,6-7,9H2,1H3
• InChI Key： BZLMNOYCQCAKNI-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(CC)C1COCC1

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Introduction to 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2023921-86-8)

4-Ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2023921-86-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is characterized by a fused heterocyclic system consisting of a thiophene ring and a pyridine ring. The presence of the ethyl and oxolan substituents imparts additional chemical and biological properties that make this compound particularly interesting for further investigation. The oxolan moiety, specifically the 3-hydroxytetrahydrofuran ring, is known to enhance the solubility and bioavailability of the compound.

Recent studies have focused on the pharmacological properties of 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine may be a promising candidate for further development as an anticancer agent.

The neuroprotective properties of 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine have also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia and astrocytes.

The pharmacokinetic profile of 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has been studied in both in vitro and in vivo models. In vitro studies using human liver microsomes have demonstrated that this compound is metabolically stable and has a low potential for drug-drug interactions. In vivo studies in rodents have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile with a half-life suitable for once-daily dosing.

To further evaluate the safety and efficacy of 4-ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, several preclinical toxicity studies have been conducted. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, more extensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, 4-Ethyl-4-(oxolan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2023921-86-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting candidate for drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.